Cas no 1804081-38-6 (5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride)

• Product Name: 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride
• CAS No: 1804081-38-6
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4818829
• Update Time: 2025-10-21

5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride

• Inchi： 1S/C9H6ClNO2S/c1-14-5-2-3-7-6(4-5)11-9(13-7)8(10)12/h2-4H,1H3
• InChI Key： YGKWRLIVTPVNQE-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=C(C=CC=2O1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.5
• Topological Polar Surface Area: 68.4

Additional information on 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride

Recent Advances in the Application of 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride (CAS: 1804081-38-6) in Chemical Biology and Pharmaceutical Research

5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride (CAS: 1804081-38-6) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This compound's ability to undergo nucleophilic substitution at the carbonyl chloride moiety while maintaining the stability of the benzo[d]oxazole core makes it particularly valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop a series of covalent inhibitors showing improved selectivity profiles compared to existing therapeutics. The methylthio group was found to play a crucial role in modulating the compounds' pharmacokinetic properties, particularly in enhancing metabolic stability.

In antimicrobial research, a team from the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) the development of new quorum sensing inhibitors derived from 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride. These compounds showed potent activity against Pseudomonas aeruginosa biofilms by interfering with the LasR receptor system. The structural flexibility afforded by the reactive carbonyl chloride group allowed for rapid optimization of the lead compounds' physicochemical properties.

From a synthetic chemistry perspective, advances in continuous flow technology have enabled safer and more efficient handling of 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride in industrial settings. A recent patent application (WO2023187654) describes an improved manufacturing process that minimizes decomposition and improves yield through precise temperature control and in situ generation of the acyl chloride intermediate.

The compound has also found applications in chemical biology as a protein labeling reagent. Researchers at ETH Zurich developed (Nature Chemical Biology, 2023) a series of 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride derivatives for selective cysteine labeling in live cells. The methylthio group was strategically employed to tune the reactivity and cell permeability of the probes, enabling new approaches to study protein-protein interactions in native cellular environments.

Looking forward, the unique properties of 5-(Methylthio)benzo[d]oxazole-2-carbonyl chloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and as a scaffold for covalent fragment-based drug discovery. The compound's commercial availability (now offered by multiple specialty chemical suppliers) and well-characterized reactivity profile suggest it will remain an important tool for medicinal chemists in the coming years.